Cas no 844647-37-6 ((S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride
• CAS No: 844647-37-6
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD11101244
• CID: 859492
• PubChem ID: 44828506
• Update Time: 2025-05-20

(S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride
• (1S)-1-(2,4-difluorophenyl)ethanamine,hydrochloride
• Benzenemethanamine, 2,4-difluoro-.alpha.-methyl-, hydrochloride (1:1), (.alpha.S)-
• (1S)-1-(2,4-difluorophenyl)ethanamine hydrochloride
• (S)-1-(2,4-Difluorophenyl)ethaneamine HCl
• (S)-1-(2,4-difluorophenyl)ethan-1-amine hydrochloride
• (1S)-1-(2,4-difluorophenyl)ethan-1-amine hydrochloride
• (S)-1-(2,4-DIFLUOROPHENYL)ETHANAMINE-HCl
• AB0000409
• ST2408241
• W8708
• (S)-1-(2,4-Difluorophenyl
• Benzenemethanamine, 2,4-difluoro-α-methyl-, hydrochloride, (αS)- (9CI)
• [(S)-1-(2,4-Difluorophenyl)ethyl]amine hydrochloride
• MFCD11101244
• [(1S)-1-(2,4-difluorophenyl)ethyl]amine hydrochloride
• Z1366975537
• (1S)-1-(2,4-difluorophenyl)ethanamine;hydrochloride
• EN300-84095
• (s)-1-(2,4-difluorophenyl)ethanamine hcl
• (1S)-1-(2,4-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• (S)-1-(2,4-Difluorophenyl)ethanaminehydrochloride
• J-502336
• SCHEMBL1889233
• DTXSID80660767
• AKOS015890320
• GS-7108
• (s)-1-(2,4-difluorophenyl)ethylamine hydrochloride
• Benzenemethanamine, 2,4-difluoro-.alpha.-methyl-, hydrochloride (1
• CS-0137910
• (S)-1-(2,4-Difluorophenyl)ethanamine, HCl
• Y10169
• A852956
• 844647-37-6
• AKOS015849438
• DB-353624

• MDL： MFCD11101244
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)7-3-2-6(9)4-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： BWIGKZOWBCNPTI-JEDNCBNOSA-N
• SMILES： Cl.FC1C=C(C=CC=1[C@H](C)N)F

Computed Properties

• Exact Mass: 193.04700
• Monoisotopic Mass: 193.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.48680

Additional information on (S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride

Comprehensive Overview of (S)-1-(2,4-Difluorophenyl)ethanamine Hydrochloride (CAS No. 844647-37-6)

(S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride (CAS No. 844647-37-6) is a chiral amine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its 2,4-difluorophenyl moiety and hydrochloride salt form, is increasingly sought after for its role in asymmetric synthesis and drug development. Its high purity and stereochemical specificity make it a valuable intermediate for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in (S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride aligns with trends in precision medicine and targeted drug delivery. Researchers are exploring its potential in neurodegenerative disease treatments, leveraging its fluorinated aromatic structure to enhance blood-brain barrier permeability. Questions like "How does fluorination improve drug bioavailability?" or "What are the applications of chiral amines in CNS drugs?" frequently arise in scientific forums, reflecting its relevance in modern pharmacology.

From a synthetic perspective, CAS No. 844647-37-6 exemplifies the importance of stereoselective synthesis in industrial chemistry. Its production often involves catalytic asymmetric hydrogenation or enzymatic resolution, techniques that dominate discussions in green chemistry circles. The compound's hydrochloride salt form further enhances its stability, addressing common challenges in API (Active Pharmaceutical Ingredient) formulation.

In analytical chemistry, (S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride serves as a reference standard for HPLC and chiral chromatography methods. Its distinct UV absorption profile and polarity make it ideal for method development, particularly in separating enantiomers—a topic gaining traction due to regulatory demands for single-isomer drugs.

Beyond pharmaceuticals, this compound finds niche applications in material science, where its fluorinated structure contributes to the design of liquid crystals and organic semiconductors. Such interdisciplinary utility underscores why search queries like "fluorinated compounds in electronics" often intersect with discussions about CAS No. 844647-37-6.

Quality control of (S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride prioritizes residual solvent analysis and chiral purity verification, reflecting industry shifts toward ICH Q3D guidelines. These protocols ensure compliance with stringent GMP standards, a critical consideration for manufacturers responding to queries about "how to validate chiral intermediates."

In summary, CAS No. 844647-37-6 represents a convergence of medicinal chemistry, process optimization, and analytical innovation. Its versatility in addressing challenges from drug discovery to advanced materials positions it as a compound of enduring scientific and industrial interest.